Cas no 2172107-50-3 (5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid)

• Product Name: 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid
• CAS No: 2172107-50-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6484534
• PubChem ID: 165805992
• Update Time: 2025-05-20

5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid
• EN300-1554971
• 2172107-50-3
• 5-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-3-carboxylic acid

• Inchi： 1S/C26H30N2O6/c29-24(28-14-18-13-17(15-33-18)25(30)31)11-5-6-12-27-26(32)34-16-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,17-18,23H,5-6,11-16H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： CWUBWWCHWDXYKW-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)CC1CNC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid

5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2172107-50-3, known as 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, materials science, and biotechnology. This compound is notable for its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group and a cyclic carbonate moiety, making it a versatile building block for various applications.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a well-known protecting group in peptide synthesis. Its presence in this compound underscores its potential role in peptide modification and drug delivery systems. Recent studies have highlighted the importance of such groups in enhancing the stability and bioavailability of therapeutic agents. The pentanamide chain further extends the functional versatility of this molecule, enabling it to participate in a wide range of chemical reactions and biological interactions.

The oxolane ring, or tetrahydrofuran ring, in the structure introduces additional complexity and functionality. This cyclic ether moiety is known for its ability to form stable complexes with metal ions, making it a valuable component in coordination chemistry and catalysis. Furthermore, the carboxylic acid group at the 3-position of the oxolane ring facilitates esterification and amidation reactions, which are critical in the synthesis of complex molecules.

Recent advancements in synthetic methodology have enabled the precise construction of this compound through multi-step synthesis involving advanced coupling reactions and stereoselective transformations. Researchers have employed techniques such as microwave-assisted synthesis and enzymatic catalysis to optimize the production process, ensuring high yields and purity. These developments have significantly contributed to the scalability of this compound for industrial applications.

In terms of applications, 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid has shown promise in several areas. In drug discovery, its ability to serve as a linker or spacer in bioconjugate chemistry has been exploited to develop targeted therapies with improved pharmacokinetic profiles. Additionally, its role as a precursor in polymer synthesis has been explored, leading to the development of novel materials with tailored mechanical and thermal properties.

Recent studies have also investigated its potential in biotechnology, particularly in the field of enzyme engineering. The compound's ability to stabilize enzyme structures through covalent modifications has been demonstrated in various model systems. This has opened new avenues for enhancing enzyme stability and activity under harsh conditions, which is crucial for industrial biocatalysis.

From an environmental perspective, researchers have examined the biodegradability and eco-friendly synthesis routes for this compound. Green chemistry approaches, including the use of renewable feedstocks and catalytic processes, have been implemented to minimize the environmental footprint associated with its production. These efforts align with global sustainability goals and highlight the compound's potential as an eco-friendly alternative in various industries.

In conclusion, 5-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-3-carboxylic acid (CAS No 2172107-50-3) stands out as a multifaceted chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new functionalities and uses for this compound, its significance in both academic and industrial settings is expected to grow further.